![molecular formula C17H17N5O2S2 B2722585 4-((6-acetamidopyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)butanamide CAS No. 1021253-37-1](/img/structure/B2722585.png)
4-((6-acetamidopyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((6-acetamidopyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)butanamide” is a complex organic molecule that contains several functional groups including an acetamidopyridazine group and a benzo[d]thiazole group .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on factors like its molecular structure, polarity, and the nature of its functional groups .Scientific Research Applications
- Application : This compound has been identified as a potent, selective, and orally available mTOR inhibitor. It shows promise in cancer therapy by inhibiting aberrant mTOR signaling, thereby suppressing tumor growth and metastasis .
- Application : The compound’s derivatives have been evaluated for their antiproliferative activity against human cancer cell lines, including prostate (DU-145), lung (A549), and cervical (HeLa) cancer cells. These studies highlight its potential as an anticancer agent .
- Application : Researchers have synthesized novel [1,3,4]thiadiazolo[3,2-a]pyrimidines and benzo[4,5]thiazolo[3,2-a]pyrimidines using this compound as a key building block. These derivatives exhibit interesting pharmacological properties and may find applications in drug development .
- Application : The compound’s structural features make it an attractive scaffold for designing kinase inhibitors. Researchers explore its potential as a kinase-targeted drug candidate .
- Application : The compound’s unique structure may offer insights into developing novel therapies for neurological conditions. Researchers investigate its effects on neuronal function and neuroprotection .
- Application : Preliminary studies suggest that this compound exhibits antimicrobial activity against certain bacterial and fungal strains. Further research is needed to explore its potential as an antimicrobial agent .
mTOR Inhibition for Cancer Treatment
Antiproliferative Activity
Novel [1,3,4]thiadiazolo/benzo[4,5]thiazolo Synthesis
Kinase Inhibitor Design
Neurological Disorders Research
Antimicrobial Properties
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(1,3-benzothiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S2/c1-11(23)18-14-8-9-16(22-21-14)25-10-4-7-15(24)20-17-19-12-5-2-3-6-13(12)26-17/h2-3,5-6,8-9H,4,7,10H2,1H3,(H,18,21,23)(H,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAIAKFHWWRZCAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(C=C1)SCCCC(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((6-acetamidopyridazin-3-yl)thio)-N-(benzo[d]thiazol-2-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.